Cas no 1236261-47-4 (2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride)

• Product Name: 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride
• CAS No: 1236261-47-4
• MF: C₉H₂₃Cl₂N₃O
• MW: 260.20442032814
• CID: 1070009
• PubChem ID: 53409076
• Update Time: 2025-11-01

2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-[2-(dimethylamino)ethyl]-3-methylbutanamide dihydrochloride
• AKOS015845501
• 2-Amino-N-(2-(dimethylamino)ethyl)-3-methylbutanamidedihydrochloride
• 1236261-47-4
• 2-amino-N-[2-(dimethylamino)ethyl]-3-methylbutanamide;dihydrochloride
• A922043
• 2-Amino-N-(2-(dimethylamino)ethyl)-3-methylbutanamide dihydrochloride
• 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride

• MDL： MFCD13562563
• Inchi： 1S/C9H21N3O.2ClH/c1-7(2)8(10)9(13)11-5-6-12(3)4;;/h7-8H,5-6,10H2,1-4H3,(H,11,13);2*1H
• InChI Key： LXMDMIXDIKUDBF-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C(C(C)C)N)NCCN(C)C

Computed Properties

• Exact Mass: 259.1218178g/mol
• Monoisotopic Mass: 259.1218178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride

Comprehensive Overview of 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride (CAS No. 1236261-47-4)

2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride (CAS No. 1236261-47-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, is a dihydrochloride salt derivative, which enhances its solubility and stability in various experimental conditions. Researchers and industry professionals frequently search for information on its synthesis, mechanism of action, and applications in drug development, making it a topic of interest in modern scientific discourse.

The molecular structure of 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride features a branched alkyl chain and a tertiary amine group, which contribute to its bioactivity. These functional groups are pivotal in interactions with biological targets, such as enzymes or receptors, making the compound a candidate for medicinal chemistry studies. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are often used in virtual screening and molecular docking simulations to identify potential therapeutic agents.

One of the most searched questions related to this compound is its role in neurodegenerative disease research. Studies suggest that derivatives of 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide may exhibit neuroprotective effects, though further clinical validation is required. Additionally, its pharmacokinetic properties, such as absorption and metabolism, are frequently investigated to assess its viability as a drug candidate. The dihydrochloride form, in particular, is favored for its improved bioavailability compared to the free base.

From a synthetic perspective, the preparation of CAS No. 1236261-47-4 involves multi-step organic reactions, including amide bond formation and amine alkylation. Researchers often optimize these processes to achieve higher yields and purity, which are critical for preclinical studies. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are also widely documented, aiding in its identification and characterization in laboratory settings.

In the context of green chemistry, there is growing interest in developing sustainable synthesis routes for compounds like 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride. This aligns with global efforts to reduce the environmental impact of chemical manufacturing. Topics such as catalyst efficiency and solvent-free reactions are increasingly relevant, as they address both economic and ecological concerns.

Another area of exploration is the compound’s potential in personalized medicine. With advancements in genomics and proteomics, researchers are investigating how structurally similar molecules can be tailored to individual patient profiles. This has led to a surge in searches for structure-activity relationships (SAR) and targeted drug delivery systems involving this compound.

In summary, 2-Amino-N-2-(dimethylamino)ethyl-3-methylbutanamide dihydrochloride (CAS No. 1236261-47-4) represents a versatile and scientifically valuable compound with broad applications in pharmaceutical research and biotechnology. Its study intersects with cutting-edge topics like AI in drug discovery, sustainable chemistry, and precision medicine, ensuring its continued relevance in the scientific community.